Cas no 264624-38-6 (26-Deoxyactein)

• Product Name: 26-Deoxyactein
• CAS No: 264624-38-6
• MF: C₃₇H₅₆O₁₀
• MW: 660.834552764893
• MDL: MFCD07783721
• CID: 253658
• Update Time: 2025-04-19

26-Deoxyactein Chemical and Physical Properties

Names and Identifiers

• b-D-Xylopyranoside, (3b,12b,16b,23S,24R,25R)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl
• DEOXYACTEIN, 27-(23-EPI-26-DEOXYACTEIN)
• 27-Deoxyactein
• 26-Deoxyactein
• b-D-Xylopyranoside, (3b,12b,16b,23S,24R,25R)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cy...
• Deoxyactein
• DEOXYACTEIN, 27-(P)
• DEOXYACTEIN, 27-(RG)
• (3β,12β,16β,23S,24R,25R)-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl-β-D-xylopyranoside
• 27-Deoxyacetylacetol-O-β-D-xylopyranoside
• 27-Deoxyacetein
• (3beta,12beta,16beta,23S,24R,25R)-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl beta-D-xylopyranoside
• 2D5AUV13AX
• GCMGJWLOGKSUGX-RBKCHLQLSA-

• MDL： MFCD07783721
• Inchi： 1S/C37H56O10/c1-18-12-37(30-33(6,47-30)17-43-37)46-21-13-32(5)23-9-8-22-31(3,4)24(45-29-28(41)27(40)20(39)15-42-29)10-11-35(22)16-36(23,35)14-25(44-19(2)38)34(32,7)26(18)21/h18,20-30,39-41H,8-17H2,1-7H3/t18-,20-,21+,22+,23+,24+,25-,26+,27+,28-,29+,30-,32+,33-,34-,35-,36+,37+/m1/s1
• InChI Key： GCMGJWLOGKSUGX-RBKCHLQLSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@]23[C@@H](CC[C@H]4C(C)(C)[C@H](CC[C@]24C3)O[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)[C@]2(C)C[C@H]3[C@H]([C@H](C)C[C@@]4([C@H]5[C@@](C)(CO4)O5)O3)[C@]21C

Computed Properties

• Exact Mass: 660.38700
• Monoisotopic Mass: 660.38734798 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 47
• Rotatable Bond Count: 4
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 660.8
• XLogP3: 3.9
• Topological Polar Surface Area: 136

Experimental Properties

• Color/Form: Powder
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 258-260 ºC
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),
• PSA: 136.44000
• LogP: 3.71020

26-Deoxyactein Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD767641)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives
• Triterpenoids